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Compound of Interest

Compound Name: 1-Phenylisoquinoline

Cat. No.: B189431 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the Chemical Abstracts Service

(CAS) number and a detailed safety profile for 1-phenylisoquinoline. The data presented is

intended to support researchers, scientists, and professionals in drug development in the safe

handling and application of this compound.

Chemical Identification and Physical Properties
1-Phenylisoquinoline is an organic compound with the molecular formula C15H11N.[1][2][3] It

is recognized in chemical databases by the CAS Number: 3297-72-1.[2][3][4][5] The compound

typically presents as a powder or crystal with a color ranging from white to orange to green.[2]

The following table summarizes the key physical and chemical properties of 1-
phenylisoquinoline.
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Property Value Source(s)

CAS Number 3297-72-1 [2][3][4][5]

Molecular Formula C15H11N [1][2][3]

Molecular Weight 205.25 g/mol [1][2]

Melting Point 90-98 °C [2][5]

Boiling Point 130 °C @ 10 mmHg [5]

Flash Point Not applicable / 152.2°C [2][4][5]

Form Powder [2]

GHS Hazard and Safety Information
1-Phenylisoquinoline is classified as a hazardous substance under the Globally Harmonized

System (GHS) of Classification and Labelling of Chemicals. The primary hazards are

associated with acute oral toxicity, skin irritation, serious eye damage, and respiratory irritation.

[1][4]

GHS Classification and Labelling
The following table outlines the GHS hazard classification for 1-phenylisoquinoline.
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Hazard Class Category GHS Pictogram(s) Signal Word

Acute Toxicity, Oral 4 alt text Danger / Warning

Skin

Corrosion/Irritation
2 alt text Danger / Warning

Serious Eye

Damage/Eye Irritation
1 alt text Danger

Specific Target Organ

Toxicity (Single

Exposure);

Respiratory Tract

Irritation

3 alt text Danger / Warning

Note: There are some discrepancies in the signal word reported across different sources, with

both "Danger" and "Warning" being cited.[1][2][4][6]

Hazard and Precautionary Statements
The following tables list the GHS hazard (H) and precautionary (P) statements associated with

1-phenylisoquinoline.

Hazard Statements

Code Statement

H302 Harmful if swallowed.[1][2][4]

H315 Causes skin irritation.[1][2][4]

H318 Causes serious eye damage.[1][2][4]

H319 Causes serious eye irritation.

H335 May cause respiratory irritation.[1][2][4]

Precautionary Statements
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Code Statement

Prevention

P261
Avoid breathing

dust/fume/gas/mist/vapours/spray.[1][6][7]

P264 Wash skin thoroughly after handling.[1][6]

P270
Do not eat, drink or smoke when using this

product.[6][7]

P271
Use only outdoors or in a well-ventilated area.[6]

[7]

P280
Wear protective gloves/ protective clothing/ eye

protection/ face protection.[2][6][7]

Response

P301 + P312 + P330

IF SWALLOWED: Call a POISON

CENTER/doctor if you feel unwell. Rinse mouth.

[2]

P302 + P352 IF ON SKIN: Wash with plenty of water.[2]

P304 + P340
IF INHALED: Remove person to fresh air and

keep comfortable for breathing.[6][7]

P305 + P351 + P338

IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.[2]

P310
Immediately call a POISON CENTER or

doctor/physician.[2][4]

Storage

P403 + P233
Store in a well-ventilated place. Keep container

tightly closed.[6][7]

P405 Store locked up.[6][7]

Disposal
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P501

Dispose of contents/container to an appropriate

treatment and disposal facility in accordance

with applicable laws and regulations...[6][7]

Experimental Protocols and Safe Handling
While specific experimental protocols for the determination of the toxicological data presented

are not publicly available, standardized OECD guidelines are typically followed for such

assessments. The following represents a generalized protocol for the safe handling of 1-
phenylisoquinoline in a laboratory setting.

General Laboratory Safe Handling Protocol
Engineering Controls: All work with 1-phenylisoquinoline should be conducted in a well-

ventilated area, preferably within a certified chemical fume hood.[6]

Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles or a face shield are mandatory to prevent eye

contact.[6]

Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile) to prevent skin

contact.[6]

Body Protection: A lab coat or chemical-resistant apron should be worn.[6]

Hygiene Measures:

Avoid inhalation of dust.[6]

Avoid contact with skin and eyes.[5]

Do not eat, drink, or smoke in the laboratory.[6]

Wash hands thoroughly after handling.[6]

Spill and Waste Disposal:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.echemi.com/sds/phenylisoquinoline-pid_Seven25444.html
https://www.chemicalbook.com/msds/1-phenyl-3-4-dihydroisoquinoline.htm
https://www.benchchem.com/product/b189431?utm_src=pdf-body
https://www.benchchem.com/product/b189431?utm_src=pdf-body
https://www.benchchem.com/product/b189431?utm_src=pdf-body
https://www.echemi.com/sds/phenylisoquinoline-pid_Seven25444.html
https://www.echemi.com/sds/phenylisoquinoline-pid_Seven25444.html
https://www.echemi.com/sds/phenylisoquinoline-pid_Seven25444.html
https://www.echemi.com/sds/phenylisoquinoline-pid_Seven25444.html
https://www.echemi.com/sds/phenylisoquinoline-pid_Seven25444.html
https://www.chembk.com/en/chem/1-Phenylisoquinoline
https://www.echemi.com/sds/phenylisoquinoline-pid_Seven25444.html
https://www.echemi.com/sds/phenylisoquinoline-pid_Seven25444.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b189431?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


In case of a spill, avoid generating dust. Use an absorbent material to clean the spill and

place it in a sealed container for disposal.

Dispose of waste in accordance with local, state, and federal regulations.[6]

Visualizations
Logical Relationship of GHS Hazards
The following diagram illustrates the logical relationship between the physical state of 1-
phenylisoquinoline and its associated GHS hazards.

Exposure Routes GHS Hazards

1-Phenylisoquinoline
(Solid/Powder)

Ingestion

can lead to

Skin Contact
can lead to

Eye Contact

can lead to

Inhalation

can lead to

H302: Harmful if swallowed

H315: Causes skin irritation

H318: Causes serious eye damage

H335: May cause respiratory irritation

Click to download full resolution via product page

Caption: GHS Hazard Pathways for 1-Phenylisoquinoline.

Experimental Workflow for Safe Handling
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The diagram below outlines a standard workflow for the safe handling of 1-phenylisoquinoline
in a research environment.

Start: Require Use of
1-Phenylisoquinoline

1. Risk Assessment
- Review SDS

- Identify Hazards

2. Select & Don PPE
- Safety Goggles

- Gloves
- Lab Coat

3. Prepare Work Area
- Use Chemical Fume Hood

4. Weigh & Handle Compound

5. Decontaminate & Clean
- Clean Glassware
- Wipe Surfaces

6. Waste Disposal
- Segregate Hazardous Waste

End: Procedure Complete
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Click to download full resolution via product page

Caption: Safe Handling Workflow for 1-Phenylisoquinoline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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